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Compound of Interest

Compound Name: 3-Isopropylcyclohexanone

CAS No.: 23396-36-3

Cat. No.: B1297568 Get Quote

This document provides a detailed, procedural guide for the safe handling and disposal of 3-
isopropylcyclohexanone, designed for researchers, scientists, and drug development

professionals. The protocols herein are grounded in established safety standards to ensure

operational integrity and regulatory compliance, reinforcing a culture of safety within the

laboratory.

Hazard Assessment and Characterization
A thorough understanding of the chemical's properties is the foundation of its safe

management. 3-Isopropylcyclohexanone is a combustible liquid that poses specific health

risks, necessitating careful handling and disposal as a hazardous waste.[1] The causality

behind these stringent procedures is its potential for ignition and its irritant properties.

Table 1: Physicochemical and Hazard Data for 3-Isopropylcyclohexanone
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Property Value Source

CAS Number 23396-36-3 [1][2]

Molecular Formula C₉H₁₆O [1][3]

Physical State Liquid [4]

GHS Hazard Statements

H227 (Combustible liquid),

H315 (Causes skin irritation),

H318/H319 (Causes serious

eye damage/irritation), H335

(May cause respiratory

irritation)

[1]

| Incompatible Materials | Strong bases, Reducing agents, Acids, Strong oxidizing agents |[5][6]

|

Under the U.S. Environmental Protection Agency (EPA) Resource Conservation and Recovery

Act (RCRA), waste 3-isopropylcyclohexanone must be classified. Due to its nature as a

combustible liquid, it is characterized as an ignitable hazardous waste.[1][7] Therefore, it

should be assigned the hazardous waste code D001.[7] If it is a spent solvent mixed with other

specific non-halogenated solvents, it could also be classified under the F-list codes (e.g., F003,

F005).[8][9][10]

Immediate Safety & Personal Protective Equipment
(PPE)
Before handling or preparing 3-isopropylcyclohexanone for disposal, adherence to safety

protocols is mandatory to mitigate exposure risks.

Engineering Controls: All handling and preparation for disposal must occur in a well-

ventilated area, preferably within a certified chemical fume hood to prevent inhalation of

vapors.[3][11][12]

Personal Protective Equipment (PPE): A comprehensive PPE strategy is non-negotiable.

Eye/Face Protection: Wear chemical safety goggles and/or a full-face shield.[5][12]
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Hand Protection: Use chemically resistant gloves (e.g., nitrile) inspected for integrity

before use.[5][12]

Skin and Body Protection: Wear a flame-resistant lab coat and closed-toe shoes. Ensure

contaminated clothing is removed immediately and laundered before reuse.[3][12]

Step-by-Step Disposal Protocol
The disposal of 3-isopropylcyclohexanone is not merely a suggestion but a regulatory

requirement. Do not discharge this chemical into any sewer or drain.[3][13] The following

protocol ensures compliance and safety.

Waste Collection & Container Selection:

Designate a specific, chemically compatible waste container for 3-
isopropylcyclohexanone. This is typically a high-density polyethylene (HDPE) or glass

container with a secure, screw-top cap.

The container must be in good condition, free from leaks or contamination.

Do not mix 3-isopropylcyclohexanone with incompatible waste streams, such as strong

acids, bases, or oxidizing agents, to prevent dangerous chemical reactions.[5][6]

Proper Labeling:

Immediately label the waste container. The label must clearly state "HAZARDOUS

WASTE".

List all chemical constituents by their full name, including "3-Isopropylcyclohexanone".

Indicate the primary hazard, which is "Ignitable".

Ensure the accumulation start date is clearly visible.

Storage in a Satellite Accumulation Area (SAA):

Store the sealed waste container in a designated SAA. This area must be at or near the

point of generation and under the control of the laboratory personnel.
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The container must remain closed at all times except when waste is actively being added.

The SAA must be in a secondary containment tray to capture any potential leaks.

Store away from heat, open flames, sparks, or other ignition sources.[5][6][11]

Arranging for Final Disposal:

Once the waste container is full, or if the project is complete, contact your institution's

Environmental Health & Safety (EHS) department to schedule a waste pickup.

The Principal Investigator (PI) holds the primary responsibility for ensuring that all

laboratory chemical wastes are properly disposed of in accordance with institutional and

federal regulations.[14][15]

The waste will be transported by trained professionals to an approved waste disposal

plant for proper treatment, typically via controlled incineration.[3][5]

Disposal Workflow Diagram
The following diagram illustrates the decision-making and operational workflow for the proper

disposal of 3-isopropylcyclohexanone.
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Workflow for 3-Isopropylcyclohexanone Disposal
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 3-(Propan-2-yl)cyclohexan-1-one | C9H16O | CID 530253 - PubChem
[pubchem.ncbi.nlm.nih.gov]

2. 3-Isopropylcyclohexanone | 23396-36-3 [chemicalbook.com]

3. chemicalbook.com [chemicalbook.com]

4. CYCLOHEXANONE | Occupational Safety and Health Administration [osha.gov]

5. fishersci.com [fishersci.com]

6. fishersci.com [fishersci.com]

7. epa.gov [epa.gov]

8. wku.edu [wku.edu]

9. epa.gov [epa.gov]

10. EPA Hazardous Waste Codes | UGA Environmental Safety Division [esd.uga.edu]

11. spectrumchemical.com [spectrumchemical.com]

12. benchchem.com [benchchem.com]

13. carlroth.com [carlroth.com]

14. Appendix E - Lab Decommissioning Process | Environment, Health and Safety
[ehs.cornell.edu]

15. Laboratory Safety and Chemical Hygiene Plan: Research Safety - Northwestern
University [researchsafety.northwestern.edu]

To cite this document: BenchChem. [Comprehensive Guide to the Safe Disposal of 3-
Isopropylcyclohexanone]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1297568#3-isopropylcyclohexanone-proper-disposal-
procedures]

Disclaimer & Data Validity:

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1297568?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/3-Isopropylcyclohexanone
https://pubchem.ncbi.nlm.nih.gov/compound/3-Isopropylcyclohexanone
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB12183142.htm
https://www.chemicalbook.com/msds/2-ISOPROPYLCYCLOHEXANONE.pdf
https://www.osha.gov/chemicaldata/93
https://www.fishersci.com/store/msds?partNumber=AC146902500&productDescription=3-HEXANONE%2C+98%25+250ML&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC171761000&countryCode=US&language=en
https://www.epa.gov/sites/default/files/2016-09/documents/version_2_-_solvent_guidance_final_508_compliant_090116.pdf
https://www.wku.edu/ehs/envprograms/hazardouswastecodes.pdf
https://www.epa.gov/sites/default/files/2016-01/documents/hw_listref_sep2012.pdf
https://esd.uga.edu/rcra-compliance/epa-hazardous-waste-codes
https://www.spectrumchemical.com/media/sds/HP692_AGHS.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_Thiomichler_s_Ketone_A_Guide_for_Laboratory_Professionals.pdf
https://www.carlroth.com/medias/SDB-5174-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDIyOTB8YXBwbGljYXRpb24vcGRmfGFHWXdMMmc1Wmk4NU1UZ3hNamd5T1RJMk5qSXlMMU5FUWw4MU1UYzBYMGRDWDBWT0xuQmtaZ3xjYzE5Y2MyMjA2MjAwYmM4MGY0Yzk2MTNmNTYxMzg4YzQ5NGM4ZTQyOTIzYzZlNGMzMmExODljMDhhNzY2NWZh
https://ehs.cornell.edu/research-safety/chemical-safety/laboratory-safety-manual/appendix-e-Lab-Decommissioning-Process
https://ehs.cornell.edu/research-safety/chemical-safety/laboratory-safety-manual/appendix-e-Lab-Decommissioning-Process
https://researchsafety.northwestern.edu/safety-information/laboratory-safety-and-chemical-hygiene-plan.html
https://researchsafety.northwestern.edu/safety-information/laboratory-safety-and-chemical-hygiene-plan.html
https://www.benchchem.com/product/b1297568#3-isopropylcyclohexanone-proper-disposal-procedures
https://www.benchchem.com/product/b1297568#3-isopropylcyclohexanone-proper-disposal-procedures
https://www.benchchem.com/product/b1297568#3-isopropylcyclohexanone-proper-disposal-procedures
https://www.benchchem.com/product/b1297568#3-isopropylcyclohexanone-proper-disposal-procedures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1297568?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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